N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-(thiophen-2-ylsulfonylamino)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H9F2N3O3S3/c15-9-4-3-8(6-10(9)16)17-13(20)11-7-24-14(18-11)19-25(21,22)12-2-1-5-23-12/h1-7H,(H,17,20)(H,18,19)
• InChI Key: CEUOVTKOWCZSJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)S(=O)(=O)NC2=NC(=CS2)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C14H9F2N3O3S3
• Molecular Weight: 401.4 g/mol

Description

N-(3,4-Difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide, also known as DFTS, is a novel compound that has been studied for its potential applications in pharmaceuticals and biochemistry. It is a member of the thiazole-4-carboxamide family, a group of compounds that are known for their ability to interact with and modulate biological systems. DFTS has been studied for its ability to modulate enzymes, receptors, and other proteins that are involved in various biological processes.

Scientific Research Applications

N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide has been studied for its potential applications in pharmaceuticals and biochemistry. It has been studied for its ability to modulate enzymes, receptors, and other proteins that are involved in various biological processes. For example, N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide has been used to study the role of the G protein-coupled receptor GPR39 in the regulation of glucose homeostasis. It has also been studied as a potential therapeutic agent for the treatment of certain types of cancer.

Mechanism of Action

N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide is thought to interact with proteins by binding to their active sites. This binding can modulate their activity and, in turn, affect the function of the proteins. For example, when N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide binds to GPR39, it can modulate its activity and affect the regulation of glucose homeostasis.
Biochemical and Physiological Effects
N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide has been studied for its ability to modulate enzymes, receptors, and other proteins that are involved in various biological processes. It has been shown to modulate the activity of GPR39 and other G protein-coupled receptors, as well as enzymes involved in the metabolism of glucose. It has also been studied for its potential to modulate other proteins involved in cancer, inflammation, and other diseases.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and its structure is well-defined. Furthermore, it is relatively stable in aqueous solutions, making it well-suited for use in biological experiments. However, it is important to note that N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide is a relatively new compound, and its effects on biological systems are still being studied. Therefore, its use in experiments should be carefully considered.

Future Directions

The potential applications of N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide are still being explored. Future research should focus on elucidating the mechanism of action of N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide and its effects on various biological processes. Additionally, further studies should be conducted to investigate the potential therapeutic applications of N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide, such as its use as an anti-cancer agent. Additionally, research should focus on the development of new synthetic methods for the synthesis of N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide and its derivatives. Finally, research should be conducted to investigate the potential toxicity of N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide and its derivatives, as well as its pharmacokinetics and pharmacodynamics.

Synthesis Methods

N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide can be synthesized in a two-step process. The first step involves the reaction of 3,4-difluorophenyl isothiocyanate with 1,3-thiazole-4-carboxamide to form the desired product. In the second step, the product is reacted with thiophene-2-sulfonamido to form the final compound.